Cas no 15159-48-5 (2,4-Oxetanedione)

• Product Name: 2,4-Oxetanedione
• CAS No: 15159-48-5
• MF: C₃H₂O₃
• MW: 86.0461812019348
• CID: 225378
• PubChem ID: 10176090
• Update Time: 2025-04-19

2,4-Oxetanedione Chemical and Physical Properties

Names and Identifiers

• 2,4-Oxetanedione
• oxetane-2,4-dione
• Malonic acid anhydride
• Malonicanhydride (8CI)
• V8PB6RYA8G
• DTXSID00436365
• UNII-V8PB6RYA8G
• 15159-48-5
• Malonic anhydride
• Q539015
• KKHUSADXXDNRPW-UHFFFAOYSA-N

• Inchi： 1S/C3H2O3/c4-2-1-3(5)6-2/h1H2
• InChI Key： KKHUSADXXDNRPW-UHFFFAOYSA-N
• SMILES： O1C(CC1=O)=O

Computed Properties

• Exact Mass: 86.00036
• Monoisotopic Mass: 86.000393922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37